Cas no 2248399-37-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate
• CAS No: 2248399-37-1
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6399667
• PubChem ID: 165758640
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248399-37-1
• EN300-6525025
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate

• Inchi： 1S/C15H15NO5/c1-2-15(8-20-9-15)7-12(17)21-16-13(18)10-5-3-4-6-11(10)14(16)19/h3-6H,2,7-9H2,1H3
• InChI Key： XVFFTOQHPMCJKW-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)(CC)C1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate (CAS: 2248399-37-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-ethyloxetan-3-yl)acetate (CAS: 2248399-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the isoindole-1,3-dione core and the oxetane moiety, contribute to its reactivity and potential as a scaffold for drug discovery. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in constructing protease inhibitors, with modifications at the oxetane ring enhancing target selectivity.

Mechanistic investigations reveal that derivatives of 2248399-37-1 exhibit promising activity against inflammatory pathways. In vitro data from a 2024 ACS Chemical Biology publication showed suppression of NF-κB signaling at nanomolar concentrations, suggesting potential applications in autoimmune diseases. Notably, the ethyloxetane group was found to improve metabolic stability compared to analogous compounds.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been achieved through continuous flow methodologies. A 2023 patent application (WO2023/154672) describes an optimized route with 78% yield and >99% purity, addressing previous challenges in oxetane ring preservation during large-scale reactions.

Ongoing clinical investigations focus on its prodrug derivatives, particularly in oncology targets. Preliminary results from Phase I trials of a conjugate containing 2248399-37-1 as a self-immolative linker show improved tumor accumulation (reported at the 2024 AACR Annual Meeting). However, pharmacokinetic studies indicate the need for further optimization of the acetate moiety to reduce rapid esterase-mediated cleavage.

Future research directions emphasize structure-activity relationship studies of the oxetane substitution patterns and exploration of its applications in targeted protein degradation. The compound's dual functionality as both a synthetic handle and a pharmacophore positions it as a valuable tool in chemical biology and drug development pipelines.